N-(2-methoxyphenyl)-3-pentanamidobenzofuran-2-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-3-(pentanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H22N2O4/c1-3-4-13-18(24)23-19-14-9-5-7-11-16(14)27-20(19)21(25)22-15-10-6-8-12-17(15)26-2/h5-12H,3-4,13H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: AYZOQKVNQANGCV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

N-(2-methoxyphenyl)-3-pentanamidobenzofuran-2-carboxamide, commonly known as MPBC, is a synthetic compound that belongs to the class of benzofuran derivatives. MPBC has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Scientific Research Applications

Synthesis and Characterization

• N-(2-methoxyphenyl)-3-pentanamidobenzofuran-2-carboxamide is involved in the synthesis of complex organic compounds. For example, it has been used in the synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, which were then evaluated for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Chemical Structure Elucidation

• The compound has been used in research focusing on the chemical structure elucidation of various compounds. For instance, its structure was analyzed using IR, 1H-NMR, 13C-NMR, and LC-MS data in a study aimed at synthesizing 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide (Bhaskar et al., 2019).

Antimicrobial and Anticancer Activities

• Studies have shown that derivatives of N-(2-methoxyphenyl)-3-pentanamidobenzofuran-2-carboxamide exhibit significant biological activities. For example, a study demonstrated that compounds containing this structure showed favorable antimicrobial activity (Wang et al., 2012). Another study synthesized novel compounds derived from it and evaluated their analgesic and anti-inflammatory activities, showing significant results (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Modifications and Drug Development

• The compound has been used in research on molecular modifications for drug development. A study demonstrated its application in the efficient synthesis of the anti-cancer drug dasatinib (Chen et al., 2009).

Study of Cellular Processes

• Research involving N-(2-methoxyphenyl)-3-pentanamidobenzofuran-2-carboxamide has contributed to understanding various cellular processes. For instance, its derivatives have been studied for their ability to inhibit cell adhesion mediated by E-selectin, ICAM-1, and VCAM-1 (Boschelli et al., 1995).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various targets, such as the glycogen phosphorylase .

Mode of Action

Based on the structural similarity to other compounds, it might interact with its targets, leading to changes in their function . More research is needed to confirm this hypothesis.

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways . For instance, N-methylbenzo[d]oxazol-2-amine significantly up-regulated the metabolism of purine and pyrimidine and down-regulated sphingolipid metabolism .

Result of Action

For instance, N-methylbenzo[d]oxazol-2-amine showed anthelmintic activity and low cytotoxicity .

Action Environment

Environmental factors such as ph, temperature, and presence of other compounds can potentially influence the action of similar compounds .